BO-Pro 1
BO-Pro 1
Brand Name:
Vulcanchem
CAS No.:
157199-57-0
VCID:
VC21086709
InChI:
InChI=1S/C20H27N3S.2HI/c1-21-18-8-5-6-9-19(18)24-20(21)16-17-10-13-22(14-11-17)12-7-15-23(2,3)4;;/h5-6,8-11,13-14,16H,7,12,15H2,1-4H3;2*1H/q+2;;/p-2
SMILES:
CN1C2=CC=CC=C2SC1=CC3=CC=[N+](C=C3)CCC[N+](C)(C)C.[I-].[I-]
Molecular Formula:
C20H27I2N3S
Molecular Weight:
595.3 g/mol
BO-Pro 1
CAS No.: 157199-57-0
Cat. No.: VC21086709
Molecular Formula: C20H27I2N3S
Molecular Weight: 595.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 157199-57-0 |
|---|---|
| Molecular Formula | C20H27I2N3S |
| Molecular Weight | 595.3 g/mol |
| IUPAC Name | trimethyl-[3-[4-[(Z)-(3-methyl-1,3-benzothiazol-2-ylidene)methyl]pyridin-1-ium-1-yl]propyl]azanium;diiodide |
| Standard InChI | InChI=1S/C20H27N3S.2HI/c1-21-18-8-5-6-9-19(18)24-20(21)16-17-10-13-22(14-11-17)12-7-15-23(2,3)4;;/h5-6,8-11,13-14,16H,7,12,15H2,1-4H3;2*1H/q+2;;/p-2 |
| Standard InChI Key | XJCQPMRCZSJDPA-UHFFFAOYSA-L |
| Isomeric SMILES | CN\1C2=CC=CC=C2S/C1=C\C3=CC=[N+](C=C3)CCC[N+](C)(C)C.[I-].[I-] |
| SMILES | CN1C2=CC=CC=C2SC1=CC3=CC=[N+](C=C3)CCC[N+](C)(C)C.[I-].[I-] |
| Canonical SMILES | CN1C2=CC=CC=C2SC1=CC3=CC=[N+](C=C3)CCC[N+](C)(C)C.[I-].[I-] |
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